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Compound of Interest

Compound Name:
DL-Isocitric acid trisodium salt

hydrate

Cat. No.: B2898266 Get Quote

A Comprehensive Technical Guide to DL-
Isocitric Acid Trisodium Salt Hydrate
An In-depth Analysis for Researchers and Drug
Development Professionals
This technical guide provides a detailed overview of the chemical properties of DL-Isocitric
acid trisodium salt hydrate, a key intermediate in cellular metabolism. The information is

tailored for researchers, scientists, and professionals in the field of drug development who are

interested in the fundamental characteristics and biological significance of this compound.

Core Chemical Properties
DL-Isocitric acid trisodium salt hydrate is the trisodium salt of isocitric acid, an isomer of

citric acid.[1] It is a crucial component of the citric acid cycle (also known as the Krebs cycle or

TCA cycle), a central metabolic pathway for the production of energy in aerobic organisms.[2]

[3][4] The "DL" designation indicates that the product is a racemic mixture of the D- and L-

isomers.[5]
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Property Value Source(s)

Synonyms

threo-DsLs-Isocitric acid

trisodium salt hydrate, Sodium

isocitrate, Trisodium isocitrate

[1]

CAS Number 1637-73-6 [6][7][8]

Appearance
White to light yellow or off-

white crystalline powder
[8][9][10]

Odor Odorless [10]

Melting Point >300°C [1]

Molecular and Chemical Data
Property Value Source(s)

Molecular Formula C₆H₅Na₃O₇ · xH₂O [5][6][10]

Molecular Weight
258.07 g/mol (anhydrous

basis)
[5][7][9]

Purity ≥93% or ≥95% [5][9]

InChI Key
BPEHKAXIRZOKIS-

UHFFFAOYSA-K
[5]

SMILES

[Na+].[Na+].

[Na+].OC(C(CC([O-])=O)C([O-]

)=O)C([O-])=O

[5][8]

Solubility and Stability
The solubility and stability of DL-Isocitric acid trisodium salt hydrate are critical parameters

for its use in experimental settings.

Solubility Profile
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Solvent Solubility Source(s)

Water Soluble [1][9]

PBS (pH 7.2) 5 mg/mL [5]

DMSO Insoluble [11]

Stability and Storage
DL-Isocitric acid trisodium salt hydrate is generally stable under normal conditions.[12][13]

For long-term storage, it is recommended to keep it at -20°C, where it can be stable for at least

four years.[5] The compound is hygroscopic and should be stored in a dry place, away from

direct sunlight and moisture.[1][12]

Reactivity and Hazards
DL-Isocitric acid trisodium salt hydrate is incompatible with strong oxidizing agents, strong

acids, strong alkalis, and strong reducing agents.[13] It is not considered a hazardous

substance or mixture.[13] Under fire conditions, thermal decomposition may lead to the release

of carbon monoxide and carbon dioxide.[10][13] Standard safety precautions, such as wearing

eye and skin protection, should be followed when handling the compound.[10][12]

Biological Significance: The Role of Isocitrate in
Metabolism
Isocitrate is a pivotal intermediate in several metabolic pathways, most notably the citric acid

cycle.[2][3] It is formed from citrate by the enzyme aconitase and is subsequently oxidized to α-

ketoglutarate by isocitrate dehydrogenase.[3][14] This reaction is a key regulatory point in the

citric acid cycle and results in the production of NADH, a crucial reducing equivalent for ATP

synthesis.[2][3] Beyond its role in energy production, isocitrate also participates in anabolic

processes, serving as a precursor for the synthesis of certain amino acids.[2][15]

Experimental Protocols
The following are detailed methodologies for key experiments to determine the chemical

properties of DL-Isocitric acid trisodium salt hydrate.
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Protocol 1: Determination of Aqueous Solubility
Objective: To determine the solubility of DL-Isocitric acid trisodium salt hydrate in water at a

specified temperature.

Materials:

DL-Isocitric acid trisodium salt hydrate

Distilled or deionized water

Analytical balance

Volumetric flasks

Magnetic stirrer and stir bars

Temperature-controlled water bath or incubator

Centrifuge

UV-Vis spectrophotometer or HPLC system

Procedure:

Prepare a series of saturated solutions by adding an excess amount of the compound to a

known volume of water in separate flasks.

Equilibrate the solutions at a constant temperature (e.g., 25°C) for a sufficient period (e.g.,

24-48 hours) with continuous stirring to ensure equilibrium is reached.

After equilibration, cease stirring and allow the undissolved solid to settle.

Centrifuge the samples to further separate the solid from the supernatant.

Carefully withdraw an aliquot of the clear supernatant.

Dilute the aliquot with a known volume of water.
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Determine the concentration of the dissolved compound in the diluted sample using a

suitable analytical method (e.g., UV-Vis spectrophotometry at a predetermined wavelength or

HPLC with a standard curve).

Calculate the original concentration in the saturated solution to determine the solubility.

Protocol 2: Measurement of pH
Objective: To determine the pH of a solution of DL-Isocitric acid trisodium salt hydrate.

Materials:

DL-Isocitric acid trisodium salt hydrate

Distilled or deionized water

Calibrated pH meter with an electrode

Standard buffer solutions (pH 4, 7, and 10)

Beakers

Magnetic stirrer and stir bars

Procedure:

Calibrate the pH meter according to the manufacturer's instructions using the standard buffer

solutions.

Prepare a solution of a known concentration (e.g., 1% w/v) of DL-Isocitric acid trisodium
salt hydrate in water.

Stir the solution gently to ensure it is homogeneous.

Immerse the pH electrode in the solution, ensuring the bulb is fully covered.

Allow the pH reading to stabilize.

Record the pH value.
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Visualizations
The following diagrams illustrate the central role of isocitrate in metabolism and a typical

experimental workflow.

Citrate Isocitrate Aconitase alpha_Ketoglutarate

 Isocitrate
 Dehydrogenase

 (NAD+ -> NADH)

Click to download full resolution via product page

Caption: The conversion of citrate to α-ketoglutarate in the citric acid cycle.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b2898266?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2898266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add excess solute to solvent

Equilibrate with stirring
 at constant temperature

Allow solid to settle

Centrifuge to separate solid

Extract clear supernatant

Dilute supernatant

Analyze concentration
 (e.g., HPLC, UV-Vis)

Calculate solubility

Click to download full resolution via product page

Caption: A standard workflow for determining the solubility of a compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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